Cas no 91870-15-4 (2,5-Dichloro-1,8-naphthyridine)

2,5-Dichloro-1,8-naphthyridine structure
91870-15-4 structure
Product Name:2,5-Dichloro-1,8-naphthyridine
CAS No:91870-15-4
MF:C8H4Cl2N2
MW:199.036759376526
MDL:MFCD13181698
CID:1039784
PubChem ID:15588316
Update Time:2024-10-26

2,5-Dichloro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloro-1,8-naphthyridine
    • 2,5-Dichloro-1,8-phthyridine
    • 1,8-Naphthyridine,2,5-dichloro
    • 2,5-dichloro-[1,8]naphthyridine
    • 1,8-Naphthyridine, 2,5-dichloro-
    • PubChem18425
    • UXTNCJSJGKRLSV-UHFFFAOYSA-N
    • 1,8-Naphthyridine,2,5-dichloro-
    • ZB0083
    • 5515AC
    • FCH1186175
    • AX8238371
    • 2,5-Dichloro-1,8-naphthyridine (ACI)
    • CS-0143250
    • AKOS016005761
    • MFCD13181698
    • DS-13139
    • W16859
    • SCHEMBL2023814
    • DTXSID20575200
    • DB-079188
    • 91870-15-4
    • EN300-3231945
    • MDL： MFCD13181698
    • Inchi： 1S/C8H4Cl2N2/c9-6-3-4-11-8-5(6)1-2-7(10)12-8/h1-4H
    • InChI Key： UXTNCJSJGKRLSV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(=NC=CC=2Cl)N=1

Computed Properties

  • Exact Mass: 197.97500
  • Monoisotopic Mass: 197.9751535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • XLogP3: 3

Experimental Properties

  • Density: 1.487
  • Boiling Point: 300.4°C at 760 mmHg
  • Flash Point: 163.841°C
  • Refractive Index: 1.671
  • PSA: 25.78000
  • LogP: 2.93660

2,5-Dichloro-1,8-naphthyridine Security Information

2,5-Dichloro-1,8-naphthyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dichloro-1,8-naphthyridine Pricemore >>

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2,5-Dichloro-1,8-naphthyridine Production Method

Production Method 1

37905-96-7 37905-96-7
91870-15-4 91870-15-4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, 50 °C; 50 °C → rt
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 10, cooled
Reference
Antiviral compounds, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 2

91870-15-4 91870-15-4
Reaction Conditions
Reference
Preparation of 1,6- and 1,8-naphthyridines as antiviral compounds for treatment of HCV infections
, United States, , ,

Production Method 3

37905-96-7 37905-96-7
91870-15-4 91870-15-4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, 50 °C; 50 °C → rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Ammonium hydroxide ;  pH 10
Reference
Preparation of 1,6- and 1,8-naphthyridines as antiviral compounds for treatment of HCV infections
, World Intellectual Property Organization, , ,

Production Method 4

250264-28-9 250264-28-9
91870-15-4 91870-15-4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  6 h, 105 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8, cooled
Reference
Process for the preparation of 2-chloro-1,8-naphthyridine derivatives
, China, , ,

Production Method 5

37905-96-7 37905-96-7
91870-15-4 91870-15-4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Potential antimalarials. I. 1,8-Naphthyridines
Barlin, Gordon B.; Tan, Weng Lai, Australian Journal of Chemistry, 1984, 37(5), 1065-73

2,5-Dichloro-1,8-naphthyridine Raw materials

2,5-Dichloro-1,8-naphthyridine Preparation Products

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